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Compound of Interest

Compound Name: N-Benzyldiethanolamine

Cat. No.: B085505 Get Quote

Technical Support Center: N-Benzyldiethanolamine
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of N-Benzyldiethanolamine in a

laboratory setting.

Frequently Asked Questions (FAQs)
1. What is N-Benzyldiethanolamine and what are its primary hazards?

N-Benzyldiethanolamine (CAS No. 101-32-6) is a colorless to light yellow, viscous liquid.[1][2]

The primary hazards associated with this chemical are that it causes skin irritation and serious

eye irritation.[1][3]

2. What are the immediate first aid procedures in case of exposure?

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2][4] Remove contact lenses if present and easy to do so.[3] Seek immediate

medical attention.[2]

Skin Contact: Remove all contaminated clothing and shoes at once.[4] Wash the affected

area immediately with soap and plenty of water.[4] If skin irritation occurs, get medical

advice.[1][3]
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Inhalation: Move the individual to fresh air.[2][4] If breathing is difficult or if the person feels

unwell, seek medical attention.[3] If breathing has stopped, provide artificial respiration.[5]

Ingestion: Rinse the mouth with water.[1][4] Do not induce vomiting.[6] Seek immediate

medical attention.[2]

3. What personal protective equipment (PPE) is required when handling N-
Benzyldiethanolamine?

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2] A

face shield may be necessary depending on the situation.[3]

Hand Protection: Wear protective gloves.[1][3]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[1][2]

Respiratory Protection: In situations where vapor or mist is generated, use a vapor

respirator.[3] Ensure adequate ventilation.[2]

4. How should N-Benzyldiethanolamine be stored?

Store in a cool, dry, and well-ventilated area.[2][4] Keep the container tightly closed and store it

in its original container.[1][4] It should be stored away from incompatible substances such as

strong oxidizing agents, acids, and acid chlorides.[4][7]

5. What should I do in the event of a spill?

For minor spills, ensure adequate ventilation and wear appropriate PPE.[8] Absorb the spill with

an inert, non-combustible material like dry sand, earth, or vermiculite.[2][3] Collect the

absorbed material into a suitable, closed container for disposal.[2][9] For major spills, evacuate

the area and contact emergency services.[8]

6. How should N-Benzyldiethanolamine waste be disposed of?

Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[4][7] This material is considered hazardous waste.[4] Do not empty into

drains.[4]
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Troubleshooting Guide
Issue Possible Cause Solution

Skin irritation after handling

Direct contact with the

chemical due to inadequate or

compromised PPE.

Immediately wash the affected

area with soap and water for at

least 15 minutes. Remove any

contaminated clothing. If

irritation persists, seek medical

attention. Review and improve

PPE protocols.[2][3][4]

Eye irritation
Splash or vapor exposure to

the eyes.

Immediately flush eyes with

water for at least 15 minutes,

holding eyelids open. Remove

contact lenses if possible.

Seek immediate medical

attention.[2][3][4]

Unusual odor detected in the

storage area

Improperly sealed container or

a small leak.

Wearing appropriate PPE,

inspect all containers of N-

Benzyldiethanolamine for

leaks or loose caps. Ensure

the storage area is well-

ventilated. If a leak is found,

manage it as a small spill.[1][4]

Visible degradation or color

change of the chemical

Exposure to air, sunlight, or

high temperatures.

N-Benzyldiethanolamine is

stable under normal conditions

but should be protected from

air, direct sunlight, and high

temperatures.[1] If degradation

is suspected, the product

should be disposed of

according to hazardous waste

procedures.[4]

Quantitative Data Summary
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Property Value Source

CAS Number 101-32-6 [3]

Molecular Formula C11H17NO2 [3]

Appearance
Colorless to yellow viscous

liquid
[1][2]

Flash Point 130 °C [2]

Autoignition Temperature 147 °C [2]

Solubility in Water Miscible [10]

Experimental Protocols
Protocol for Preparing a Solution of N-
Benzyldiethanolamine

Preparation and PPE: Before starting, ensure that a safety shower and eyewash station are

readily accessible.[3] Don all required personal protective equipment: chemical safety

goggles, protective gloves, and a lab coat.[1][2][3]

Ventilation: Conduct the procedure in a well-ventilated area or a chemical fume hood to

avoid inhalation of any vapors.[2][3]

Measurement: Carefully measure the required amount of N-Benzyldiethanolamine using

appropriate laboratory glassware (e.g., graduated cylinder or pipette).

Dissolution: Slowly add the measured N-Benzyldiethanolamine to the desired solvent in a

suitable container (e.g., beaker or flask). The product is miscible with water.[10]

Mixing: Stir the solution gently until the N-Benzyldiethanolamine is fully dissolved.

Storage: Transfer the prepared solution to a clearly labeled container with a secure cap.

Store the solution according to the recommended storage conditions.[2][4]
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Cleanup: Wash hands and any exposed skin thoroughly after handling.[3] Clean all

glassware and the work area.

Protocol for Handling a Minor Spill of N-
Benzyldiethanolamine

Alert and Assess: Immediately alert others in the vicinity of the spill.[11] Assess the extent of

the spill to ensure it is a minor spill that can be handled by laboratory personnel.[8]

Personal Protective Equipment: Put on appropriate PPE, including chemical safety goggles,

protective gloves, and a lab coat.[3][11]

Ventilation: Ensure the area is well-ventilated.[2][3]

Containment: If possible, stop the source of the spill.[11] Use an inert absorbent material

(e.g., sand, earth, vermiculite) to contain the spill by creating a dike around it.[2][3][11]

Absorption: Slowly and carefully apply the absorbent material over the spill, working from the

outside in.[11]

Collection: Once the liquid is fully absorbed, use a scoop or brush to collect the material into

a labeled, leak-proof container for hazardous waste.[2][11]

Decontamination: Clean the spill area with soap and water.[11]

Disposal: Dispose of the container with the absorbed spill material as hazardous waste in

accordance with institutional and local regulations.[4][7]

Reporting: Report the incident to your laboratory supervisor.[11]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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